N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide

• Molecular Formula: C15H16ClNO3S
• Molecular Weight: 325.8 g/mol
• IUPAC Name: N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO3S/c1-12-5-7-15(8-6-12)21(18,19)17-9-10-20-14-4-2-3-13(16)11-14/h2-8,11,17H,9-10H2,1H3
• InChI Key: MJBBBLVPVFVDTE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCOC2=CC(=CC=C2)Cl

Description

N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide, also known as Clenbuterol, is a beta-2 adrenergic agonist that has been used for its bronchodilator properties in the treatment of asthma in some countries. Clenbuterol is also known for its anabolic effects and has been used illicitly as a performance-enhancing drug in the bodybuilding community.

Mechanism of Action

N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide works by binding to beta-2 adrenergic receptors in the body, which leads to the activation of adenylate cyclase and an increase in cyclic AMP (cAMP) levels. This results in the activation of protein kinase A (PKA) and the subsequent phosphorylation of various proteins involved in muscle growth and metabolism.
Biochemical and Physiological Effects:
N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide has been shown to increase muscle mass and decrease body fat in animal studies. It has also been shown to increase protein synthesis and decrease protein degradation in muscle cells. N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide has been shown to have a variety of effects on metabolism, including an increase in glucose uptake and an increase in the activity of enzymes involved in fat metabolism.

Advantages and Limitations for Lab Experiments

N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide has been used extensively in animal studies to study its anabolic effects and its potential therapeutic use in the treatment of muscle wasting diseases. However, there are limitations to its use in lab experiments, including the potential for side effects and the difficulty in accurately measuring its effects on muscle growth and metabolism.

Future Directions

There are several potential future directions for research on N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide, including its potential therapeutic use in the treatment of muscle wasting diseases and its potential to improve exercise performance. Further research is also needed to better understand its mechanism of action and to develop safer and more effective analogs of the drug.

Synthesis Methods

N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide can be synthesized using various methods, including the reaction of 4-methylbenzenesulfonyl chloride with 3-chlorophenol to form 3-chloro-4-methylbenzenesulfonate. This intermediate is then reacted with ethylene oxide to form N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide.

Scientific Research Applications

N-[2-(3-chlorophenoxy)ethyl]-4-methylbenzenesulfonamide has been extensively studied for its anabolic effects, which include increased muscle mass and decreased body fat. It has also been studied for its potential therapeutic use in the treatment of muscle wasting diseases and for its potential to improve exercise performance.